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A Comparative Analysis of Mordant Brown 1 and Other Brown Textile Dyes

Introduction
Mordant Brown 1, also known by its Colour Index name C.I. 20110, is a synthetic dye

belonging to the double azo class.[1] It is registered under CAS number 3564-15-6 and has the

molecular formula C₂₂H₁₇N₇NaO₆S.[1][2] This dye is primarily used in the textile and leather

industries to produce rich brown shades.[2] Like other mordant dyes, its application requires

the use of a mordant—typically a metal salt—to form an insoluble complex that binds the dye to

the fiber, enhancing colorfastness and stability. This guide provides a comparative analysis of

Mordant Brown 1 against other classes of brown textile dyes, offering experimental data and

protocols for researchers and scientists in textile chemistry and material science.

Chemical and Physical Properties
Mordant Brown 1 is a complex organic compound characterized by two azo groups (-N=N-),

which act as the primary chromophore. It appears as a dark red-brown powder and is soluble in

water, forming a yellow-brown solution. Its performance and application are compared with

representative dyes from other classes, such as acid, reactive, and natural brown dyes.
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Property Mordant Brown 1
Acid Brown
(General)

Natural Brown
(Tannin-based)

CAS Number 3564-15-6

Varies (e.g., 126851-

40-9 for Acid Brown

434)

Not Applicable

C.I. Name
C.I. Mordant Brown 1,

C.I. 20110
Varies C.I. Natural Brown

Chemical Class Double Azo
Azo, often metal-

complex
Polyphenols (Tannins)

Molecular Formula C₂₂H₁₇N₇NaO₆S Varies
Varies (Complex

mixtures)

Appearance
Dark red-brown

powder
Brown powder Brown powder/extract

Solubility
Soluble in water and

ethanol
Water-soluble

Varies, often extracted

in water

Primary Fiber Types Wool, Silk, Leather Wool, Silk, Nylon Cotton, Wool, Silk

Application pH Acidic Acidic Varies, often acidic

Performance Comparison of Brown Dyes
The effectiveness of a textile dye is determined by its fastness properties—resistance to

various environmental factors—and its color strength. The following table summarizes the

typical performance of different brown dye classes on wool fibers. Fastness is rated on a

standard 1-5 scale (1-8 for lightfastness), where a higher number indicates better performance.
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Performance Metric
Mordant Brown
Dyes

Metal-Complex
Acid Dyes

Natural (Tannin)
Dyes

Lightfastness (Scale

1-8)

5-6 (Good to Very

Good)

6-7 (Very Good to

Excellent)
3-5 (Fair to Good)

Wash Fastness (Scale

1-5)

4-5 (Good to

Excellent)

4-5 (Good to

Excellent)
3-4 (Fair to Good)

Rubbing Fastness

(Dry)

4-5 (Good to

Excellent)

4-5 (Good to

Excellent)
3-4 (Fair to Good)

Rubbing Fastness

(Wet)
4 (Good) 4 (Good) 2-3 (Poor to Fair)

Color Strength (K/S) High High Moderate to High

Environmental Profile
Concern due to metal

mordants

Concern due to metal

content
Generally eco-friendly

Experimental Protocols
Detailed methodologies are crucial for the objective comparison of dye performance. The

following protocols are based on established international standards.

Dyeing Protocol (Exhaust Method for Wool)
Fabric Preparation: Scour 100g of wool fabric in a solution containing 1 g/L of a non-ionic

detergent at 50°C for 30 minutes to remove impurities. Rinse thoroughly.

Mordanting (for Mordant and Natural Dyes):

Prepare a mordant bath with a 40:1 liquor ratio. For an alum mordant, dissolve 10% on the

weight of fabric (owf) of potassium aluminum sulfate.

Enter the scoured wool into the mordant bath at 40°C. Raise the temperature to boiling

over 45 minutes and hold for 60 minutes.

Allow the bath to cool, then remove the fabric, rinse, and squeeze gently.
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Dye Bath Preparation: Prepare the dyebath with a 40:1 liquor ratio. Dissolve the required

amount of dye (e.g., 2% owf) in water. For acid and mordant dyes, adjust the pH to 4.5-5.5

using acetic acid.

Dyeing Process:

Introduce the prepared fabric (mordanted or unmordanted) into the dyebath at 40°C.

Raise the temperature to 98°C over 45 minutes.

Maintain this temperature for 60 minutes, ensuring gentle agitation.

Allow the bath to cool to 70°C before removing the fabric.

After-treatment: Rinse the dyed fabric in warm and then cold water. Conduct a soaping wash

with 2 g/L non-ionic detergent at 60°C for 15 minutes to remove unfixed dye. Rinse and air

dry.

Colorfastness to Washing (ISO 105-C06)
Specimen Preparation: Prepare a 10x4 cm specimen of the dyed fabric. Stitch it together

with a multifiber adjacent fabric of the same size.

Washing Procedure: Place the specimen in a stainless-steel container with a specified soap

solution (e.g., 5 g/L) and 10 stainless steel balls to simulate mechanical action.

Test Conditions: Agitate the container in a laundering machine for 30 minutes at a specified

temperature (e.g., 40°C or 60°C).

Evaluation: After washing and drying, assess the change in color of the specimen and the

degree of staining on the multifiber fabric using the standard Grey Scales (1-5 rating).

Colorfastness to Light (ISO 105-B02)
Specimen Preparation: Mount a specimen of the dyed fabric in a sample holder, partially

covered with an opaque mask.
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Exposure: Place the specimen in a lightfastness tester equipped with a xenon arc lamp,

which simulates natural daylight. Simultaneously expose a set of Blue Wool standards (rated

1-8).

Evaluation: Periodically inspect the specimen. The test ends when the contrast between the

exposed and unexposed parts of the sample matches a specific Grey Scale rating. The

lightfastness rating is determined by identifying which Blue Wool standard shows a similar

degree of fading.

Colorfastness to Rubbing (ISO 105-X12)
Apparatus: Use a standardized rubbing tester, or crockmeter.

Dry Rubbing: Fix the dyed fabric specimen to the base of the crockmeter. Mount a standard

white cotton rubbing cloth onto the rubbing finger. Operate the instrument for 10 cycles.

Wet Rubbing: Repeat the test with a rubbing cloth that has been wetted with distilled water

and squeezed to a specific moisture content.

Evaluation: Assess the degree of color transferred to the white rubbing cloths using the Grey

Scale for Staining (1-5 rating).

Color Strength (K/S) Measurement
Measurement: Use a reflectance spectrophotometer to measure the spectral reflectance (R)

of the dyed fabric at the wavelength of maximum absorption (λ-max).

Calculation: Calculate the color strength (K/S value) using the Kubelka-Munk equation: K/S =

(1 - R)² / 2R.

Comparison: The relative color strength of a sample compared to a standard can be

expressed as a percentage, indicating the efficiency of the dye uptake.

Visualized Workflow and Pathway Diagrams
The following diagrams illustrate the logical workflow for the comparative analysis of textile

dyes and the chemical pathway of mordant dyeing.
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Phase 1: Preparation

Phase 2: Dye Application

Phase 3: Performance Evaluation

Phase 4: Analysis
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Initial Components

Dyeing Process

Final Product

Textile Fiber
(e.g., Wool with -NH2, -COOH groups)

Step 1: Mordant binds to Fiber

Metal Salt Mordant
(e.g., Alum, KAl(SO4)2)

Anionic Dye Molecule
(Mordant Brown 1)

Step 2: Dye complexes with Mordant

Insoluble Dye-Mordant-Fiber
Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606694#comparative-analysis-of-mordant-brown-1-
and-other-brown-textile-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b606694#comparative-analysis-of-mordant-brown-1-and-other-brown-textile-dyes
https://www.benchchem.com/product/b606694#comparative-analysis-of-mordant-brown-1-and-other-brown-textile-dyes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

